Cas no 204192-45-0 (2-fluoro-4-piperazin-1-ylbenzonitrile)

2-fluoro-4-piperazin-1-ylbenzonitrile structure
204192-45-0 structure
Product Name:2-fluoro-4-piperazin-1-ylbenzonitrile
CAS No:204192-45-0
MF:C11H12FN3
MW:205.231485366821
CID:909715
PubChem ID:18760045
Update Time:2025-04-19

2-fluoro-4-piperazin-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-piperazin-1-ylbenzonitrile
    • 2-FLUORO-4-(PIPERAZIN-1-YL)BENZONITRILE
    • 1(4-cyano-3-fluorophenyl) piperazine
    • 1-(4-cyano-3-fluoro-phenyl)-piperazine
    • 2-Fluoro-4-piperazin-1-yl-benzonitrile
    • AG-E-49666
    • AmbkkkkK460
    • BB 0248014
    • CTK4E4169
    • KB-83582
    • SureCN2944271
    • SCHEMBL2944271
    • DB-066198
    • Benzonitrile, 2-fluoro-4-(1-piperazinyl)-
    • 2-Fluoro-4-(1-piperazinyl)benzonitrile, AldrichCPR
    • AKOS016343030
    • 2-fluoro-4-(piperazin-1-yl)-benzonitrile
    • GDWPXCGQYKBZHW-UHFFFAOYSA-N
    • DTXSID40596018
    • 204192-45-0
    • F95533
    • Inchi: 1S/C11H12FN3/c12-11-7-10(2-1-9(11)8-13)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
    • InChI Key: GDWPXCGQYKBZHW-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=CC(=C1)N1CCNCC1

Computed Properties

  • Exact Mass: 205.10152556g/mol
  • Monoisotopic Mass: 205.10152556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.1Ų
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